Cas no 100836-85-9 ((2R)-2-(benzyloxy)propanoic acid)

• Product Name: (2R)-2-(benzyloxy)propanoic acid
• CAS No: 100836-85-9
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD06799065
• CID: 91208
• PubChem ID: 7000104
• Update Time: 2025-11-02

(2R)-2-(benzyloxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-(+)-2-Benzyloxypropionic acid
• O-Benzyl-D-lactic acid
• (R)-2-(Benzyloxy)propanoic acid
• (R)-(+)-2-(Benzyloxy)propionic acid
• C10H12O3
• (2R)-2-phenylmethoxypropanoic acid
• (R)-(+)-O-Benzyllactic acid
• R-2-Benzyloxypropionic acid
• Propanoic acid, 2-(phenylmethoxy)-, (2R)-
• (r)-benzyloxypropionic acid
• (R)-2-benzyloxy-propionic acid
• XWAVPOFYNPXXEL-MRVPVSSYSA-N
• (2R)-2-(benzyloxy)propionic acid
• (2R)-2-(benzyloxy)propanoic acid
• (2R)-2-(phenylmethoxy)pro
• (r)-2-benzyloxypropanoic acid
• 100836-85-9
• DTXSID00426463
• EN300-59230
• J-000229
• AKOS015894045
• SCHEMBL138280
• MFCD06799065
• CS-M3394
• (R)-(+)-2-(Benzyloxy)propionic acid, >=97.0% (HPLC)
• DS-8956
• (R)-2-(benzyloxy)propanoicacid

• MDL： MFCD06799065
• Inchi： 1S/C10H12O3/c1-8(10(11)12)13-7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,11,12)/t8-/m1/s1
• InChI Key： XWAVPOFYNPXXEL-MRVPVSSYSA-N
• SMILES： O(CC1C=CC=CC=1)[C@@H](C(=O)O)C
• BRN： 4675524

Computed Properties

• Exact Mass: 180.07900
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Density: 1.150
• Melting Point: 43 ºC
• Boiling Point: 328.2°C at 760 mmHg
• Flash Point: 130.4±14.4 °C
• Refractive Index: 1.529
• Water Partition Coefficient: Insoluble in water.
• PSA: 46.53000
• LogP: 1.67630
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(2R)-2-(benzyloxy)propanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H317-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38-43
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on (2R)-2-(benzyloxy)propanoic acid

Comprehensive Guide to (2R)-2-(benzyloxy)propanoic acid (CAS No. 100836-85-9): Properties, Applications, and Market Insights

(2R)-2-(benzyloxy)propanoic acid (CAS No. 100836-85-9) is a chiral carboxylic acid derivative widely used in pharmaceutical synthesis and specialty chemical applications. This compound, characterized by its benzyl-protected hydroxyl group and propanoic acid backbone, has gained significant attention in recent years due to its versatility in asymmetric synthesis and drug development.

The molecular structure of (2R)-2-(benzyloxy)propanoic acid features a stereocenter at the 2-position, making it particularly valuable for producing enantiomerically pure compounds. Researchers frequently employ this building block in the synthesis of chiral pharmaceuticals, flavor compounds, and advanced materials. Its benzyl ether protecting group offers stability during synthetic transformations while remaining readily removable under mild conditions.

Recent advancements in green chemistry have sparked interest in more sustainable production methods for chiral intermediates like (2R)-2-(benzyloxy)propanoic acid. Many pharmaceutical companies now seek eco-friendly synthetic routes that reduce waste and energy consumption while maintaining high enantiomeric purity. This aligns with growing industry trends toward sustainable API manufacturing and green process chemistry.

In analytical applications, (2R)-2-(benzyloxy)propanoic acid serves as a valuable chromatographic standard for method development in HPLC analysis and chiral separation techniques. Its well-defined physical properties, including a melting point range of 85-88°C and characteristic NMR signals, make it ideal for calibration purposes in quality control laboratories.

The global market for chiral building blocks like (2R)-2-(benzyloxy)propanoic acid continues to expand, driven by increasing demand for single-enantiomer drugs and specialty chemicals. Pharmaceutical manufacturers particularly value this compound's ability to introduce chirality early in synthetic pathways, potentially reducing production costs for complex drug molecules.

Storage and handling recommendations for (2R)-2-(benzyloxy)propanoic acid typically suggest keeping the material in a cool, dry environment away from strong oxidizing agents. While not classified as hazardous under normal conditions, proper laboratory practices should always be followed when working with any chemical substance.

Recent patent literature reveals innovative applications of (2R)-2-(benzyloxy)propanoic acid in developing new antiviral agents and central nervous system drugs. Its structural features make it particularly useful for creating prodrugs with improved bioavailability profiles, addressing one of the key challenges in modern drug development.

Quality specifications for commercial (2R)-2-(benzyloxy)propanoic acid typically require ≥98% chemical purity and ≥99% enantiomeric excess (ee). Advanced analytical techniques like chiral HPLC and polarimetry are commonly employed to verify these parameters, ensuring consistency across research and production batches.

The synthesis of (2R)-2-(benzyloxy)propanoic acid often involves asymmetric hydrogenation or enzymatic resolution approaches. Recent process optimization efforts have focused on improving atom economy and reducing the need for expensive chiral auxiliaries, reflecting the pharmaceutical industry's emphasis on cost-effective chiral synthesis.

Academic research continues to explore new catalytic systems for producing (2R)-2-(benzyloxy)propanoic acid and related compounds. These investigations align with broader scientific interest in asymmetric catalysis and stereoselective synthesis, areas that have seen remarkable progress in the past decade.

For researchers sourcing (2R)-2-(benzyloxy)propanoic acid, it's important to verify supplier credentials and request comprehensive analytical certificates. The compound's chiral purity significantly impacts its performance in synthetic applications, making quality assurance a critical consideration in procurement decisions.

Emerging applications in material science have identified (2R)-2-(benzyloxy)propanoic acid as a potential precursor for chiral polymers and liquid crystals. These developments open new market opportunities beyond traditional pharmaceutical uses, particularly in advanced optical materials and specialty coatings.

Regulatory considerations for (2R)-2-(benzyloxy)propanoic acid vary by region and application. While not typically subject to stringent controls, users should consult relevant chemical inventories (such as TSCA, EINECS, or DSL) to ensure compliance with local regulations before commercial utilization.

The future outlook for (2R)-2-(benzyloxy)propanoic acid appears promising, with projected growth in demand from both pharmaceutical and specialty chemical sectors. Ongoing research into more efficient synthetic methods and novel applications will likely further expand its commercial significance in coming years.